Cas no 501096-37-3 (1H-Pyrrole-1,2-dicarboxylic acid, 2,3-dihydro-, bis(1,1-dimethylethyl)ester, (2S)-)

• Product Name: 1H-Pyrrole-1,2-dicarboxylic acid, 2,3-dihydro-, bis(1,1-dimethylethyl)ester, (2S)-
• CAS No: 501096-37-3
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• CID: 1558381
• Update Time: 2024-08-24

1H-Pyrrole-1,2-dicarboxylic acid, 2,3-dihydro-, bis(1,1-dimethylethyl)ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1,2-dicarboxylic acid, 2,3-dihydro-, bis(1,1-dimethylethyl)ester, (2S)-
• 1H-Pyrrole-1,2-dicarboxylic acid, 2,3-dihydro-, 1,2-bis(1,1-dimethylethyl) ester, (2S)-

• Inchi： 1S/C14H23NO4/c1-13(2,3)18-11(16)10-8-7-9-15(10)12(17)19-14(4,5)6/h7,9-10H,8H2,1-6H3/t10-/m0/s1
• InChI Key： JTVVEDNAXIRUNL-JTQLQIEISA-N
• SMILES： N1(C(OC(C)(C)C)=O)C=CC[C@H]1C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 269.16279

Experimental Properties

• Density: 1.088±0.06 g/cm3(Predicted)
• Boiling Point: 337.1±42.0 °C(Predicted)
• PSA: 55.84
• pka: -2.65±0.40(Predicted)